4-(2,4-dioxo-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]butanamide

• IUPAC Name: 4-(2,4-dioxo-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]butanamide
• InChI: InChI=1S/C20H21N3O3/c1-14-8-10-15(11-9-14)13-21-18(24)7-4-12-23-19(25)16-5-2-3-6-17(16)22-20(23)26/h2-3,5-6,8-11H,4,7,12-13H2,1H3,(H,21,24)(H,22,26)
• InChI Key: CDZCEXTZMCGZOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CCCN2C(=O)C3=CC=CC=C3NC2=O
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

4-(2,4-dioxo-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]butanamide, also known as QNZ or EVP4593, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. QNZ belongs to the family of quinazoline derivatives and has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

Medicinal Chemistry Applications

Antibacterial and Anticancer Potential : Quinazoline derivatives have been extensively studied for their biological activities. They constitute an important class of fused heterocycles found in more than 200 naturally occurring alkaloids. The stability of the quinazolinone nucleus has led researchers to introduce many bioactive moieties to this nucleus, creating new potential medicinal agents. Quinazoline derivatives have shown antibacterial activity against pathogens like Staphylococcus aureus, Bacillus subtilis, and Escherichia coli, highlighting their potential in addressing antibiotic resistance challenges (Tiwary et al., 2016).

Optoelectronic Materials : Beyond their medicinal properties, quinazoline derivatives have applications in optoelectronics. Research has demonstrated the value of incorporating quinazoline and pyrimidine fragments into π-extended conjugated systems for the creation of novel optoelectronic materials. These materials are utilized in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, showcasing their versatility beyond pharmaceutical applications (Lipunova et al., 2018).

Anticancer Drug Development : Quinazoline derivatives are recognized for their wide range of biological properties, including acting as inhibitors for EGFR, which plays a crucial role in cancer treatment. Recent patents and articles highlight the discovery and development of quinazoline derivatives for cancer treatment, showcasing their potential in overcoming challenges associated with cancer therapy (Ravez et al., 2015).